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Compound of Interest

Compound Name: cis-Stilbene oxide

Cat. No.: B167934 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of cis-2,3-diphenyloxirane, also known as cis-stilbene oxide. The information is

curated to support research, synthesis, and development activities involving this compound. All

quantitative data is presented in a clear, tabular format, and detailed experimental

methodologies are provided.

Core Physical and Chemical Properties
cis-2,3-Diphenyloxirane is a solid organic compound with the molecular formula C₁₄H₁₂O.[1][2]

[3][4] Its properties are critical for its handling, storage, and application in chemical synthesis.

Data Summary
The following table summarizes the key quantitative physical and chemical data for cis-2,3-

diphenyloxirane.
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Property Value Notes

Molecular Formula C₁₄H₁₂O [1][2][3][4]

Molecular Weight 196.24 g/mol [1][2][4]

CAS Number 1689-71-0 [1][2][4]

Appearance White crystals or solid [2][5]

Melting Point 38-40 °C [1][2][3][6][7]

Boiling Point 126-132 °C at 4 Torr[2][3][6][7]

133 °C Decomposes[5]

Density (Predicted) 1.136 ± 0.06 g/cm³ [2][3][6][7]

Flash Point >230 °F (>110 °C) [2][3][6]

109 °C Closed cup

Storage Temperature 2-8 °C [1][2][3][7]

Stability and Handling
cis-2,3-Diphenyloxirane is generally stable under recommended storage conditions.[2][3][7]

However, it may be sensitive to air and should ideally be stored under an inert atmosphere like

nitrogen.[2][3][7] The compound is incompatible with strong acids, bases, and oxidizing agents.

[2][3][7]
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Chemical Stability & Handling
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Caption: Logical diagram of stability and chemical incompatibilities.

Experimental Protocols
The primary route for synthesizing cis-2,3-diphenyloxirane is through the epoxidation of cis-

stilbene. The following protocol is a representative methodology based on established

epoxidation procedures using reagents like m-chloroperbenzoic acid (m-CPBA).[8]

Synthesis of cis-2,3-Diphenyloxirane via Epoxidation
Objective: To synthesize cis-2,3-diphenyloxirane from cis-stilbene.

Materials:

cis-Stilbene
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m-Chloroperbenzoic acid (m-CPBA, ~77% purity)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium sulfite (Na₂SO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane and Ethyl Acetate for chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve cis-

stilbene (1 equivalent) in anhydrous dichloromethane.

Cooling: Cool the solution to 0 °C in an ice-water bath.

Reagent Addition: Add m-CPBA (approximately 1.2 to 1.5 equivalents) portion-wise to the

stirred solution over 15-20 minutes, ensuring the temperature remains low.

Reaction Monitoring: Allow the reaction to stir at 0 °C and then warm to room temperature.

Monitor the progress by thin-layer chromatography (TLC) until the starting material (cis-

stilbene) is consumed.

Quenching: Upon completion, cool the mixture again to 0 °C. Quench the reaction by slowly

adding saturated sodium sulfite solution to destroy excess peroxide, followed by saturated

sodium bicarbonate solution to neutralize the m-chlorobenzoic acid byproduct.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the

organic layer sequentially with saturated NaHCO₃ solution, water, and finally brine.
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Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄. Filter

the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.

Purification: Purify the resulting crude product by flash column chromatography on silica gel,

typically using a hexane/ethyl acetate gradient, to isolate the pure cis-2,3-diphenyloxirane.

Characterization: The identity and purity of the synthesized compound should be confirmed

using standard analytical techniques:

NMR Spectroscopy (¹H and ¹³C): To confirm the molecular structure and stereochemistry.

Mass Spectrometry: To verify the molecular weight.[9][10]

Melting Point Analysis: To compare with the literature value.
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Experimental Workflow: Synthesis of cis-2,3-Diphenyloxirane
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Caption: Workflow for the synthesis and purification of cis-2,3-diphenyloxirane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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